Cas no 5871-68-1 (2-(2-Thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one)

• Product Name: 2-(2-Thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• CAS No: 5871-68-1
• MF: C₁₃H₁₁NOS₂
• MW: 261.362540483475
• MDL: MFCD01927811
• CID: 948938
• Update Time: 2025-04-19

2-(2-Thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• 2-(2-Thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• 2-thiophen-2-yl-3,5-dihydro-2H-1,5-benzothiazepin-4-one

• MDL： MFCD01927811
• Inchi： 1S/C13H11NOS2/c15-13-8-12(11-6-3-7-16-11)17-10-5-2-1-4-9(10)14-13/h1-7,12H,8H2,(H,14,15)
• InChI Key： LPKPHUUDFDWNPG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(CC1C1=CC=CS1)=O

Computed Properties

• Exact Mass: 261.02800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 159-161°
• PSA: 82.64000
• LogP: 4.06170

2-(2-Thienyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines